Cas no 2680811-76-9 (benzyl N-(2-cyano-1,2,3,4-tetrahydronaphthalen-2-yl)carbamate)

• Product Name: benzyl N-(2-cyano-1,2,3,4-tetrahydronaphthalen-2-yl)carbamate
• CAS No: 2680811-76-9
• MF: C₁₉H₁₈N₂O₂
• MW: 306.358424663544
• CID: 5753617
• PubChem ID: 165940553
• Update Time: 2025-06-08

benzyl N-(2-cyano-1,2,3,4-tetrahydronaphthalen-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28291511
• benzyl N-(2-cyano-1,2,3,4-tetrahydronaphthalen-2-yl)carbamate
• 2680811-76-9

• Inchi： 1S/C19H18N2O2/c20-14-19(11-10-16-8-4-5-9-17(16)12-19)21-18(22)23-13-15-6-2-1-3-7-15/h1-9H,10-13H2,(H,21,22)
• InChI Key： BFRBLUPXFQCWEK-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1(C#N)CC2C=CC=CC=2CC1)=O

Computed Properties

• Exact Mass: 306.136827821g/mol
• Monoisotopic Mass: 306.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 62.1Ų

Additional information on benzyl N-(2-cyano-1,2,3,4-tetrahydronaphthalen-2-yl)carbamate

Professional Introduction to Benzyl N-(2-cyano-1,2,3,4-tetrahydronaphthalen-2-yl)carbamate (CAS No. 2680811-76-9)

Benzyl N-(2-cyano-1,2,3,4-tetrahydronaphthalen-2-yl)carbamate, a compound with the chemical formula C₂₁H₁₉N₃O₂, is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The benzyl N-(2-cyano-1,2,3,4-tetrahydronaphthalen-2-yl)carbamate structure combines a benzyl group with a cyano-substituted tetrahydronaphthalene core, which suggests a rich chemical reactivity and biological activity. The CAS No. 2680811-76-9 uniquely identifies this compound in scientific literature and databases, facilitating its study and commercialization.

The tetrahydronaphthalen-2-yl moiety is particularly noteworthy as it is often found in bioactive molecules due to its ability to interact with biological targets in a specific manner. The presence of the cyano group further enhances the compound's potential pharmacological properties by introducing polarity and electronic effects that can influence binding affinities and metabolic stability. This combination of structural features makes benzyl N-(2-cyano-1,2,3,4-tetrahydronaphthalen-2-yl)carbamate a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their diverse biological activities. Carbamates are known for their role as intermediates in the synthesis of various pharmaceuticals and agrochemicals. The benzyl N-(2-cyano-1,2,3,4-tetrahydronaphthalen-2-yl)carbamate molecule represents an innovative approach to designing molecules with enhanced efficacy and selectivity. Research has shown that carbamates can act as potent inhibitors of enzymes and receptors involved in various disease pathways.

The cyano group in the molecule is particularly significant as it can participate in hydrogen bonding interactions and influence the electronic distribution of the molecule. This feature is crucial for optimizing binding interactions with biological targets. Additionally, the tetrahydronaphthalen-2-yl ring provides a rigid scaffold that can be tailored to fit specific binding pockets in proteins or enzymes. These structural attributes make benzyl N-(2-cyano-1,2,3,4-tetrahydronaphthalen-2-yl)carbamate a versatile building block for drug discovery efforts.

Recent studies have explored the pharmacological potential of benzyl N-(2-cyano-1,2,3,4-tetrahydronaphthalen-2-yl)carbamate in several therapeutic areas. For instance, preliminary investigations have suggested that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammation and pain pathways. The benzyl group and the cyano-substituted tetrahydronaphthalene core contribute to its ability to modulate these pathways effectively. Furthermore, the structural complexity of this molecule allows for further derivatization to enhance its pharmacological properties.

The synthesis of benzyl N-(2-cyano-1,2,3,4-tetrahydronaphthalen-2-yl)carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the key functional groups within the molecule. These synthetic strategies are critical for producing compounds with the desired structural features for biological evaluation.

In conclusion,benzyl N-(2-cyano-1,2,3,4-tetrahydronaphthalen-2-yl)carbamate (CAS No. 2680811-76-9) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and scaffold makes it an attractive candidate for further development into novel therapeutic agents. Ongoing studies aim to elucidate its biological activities and optimize its pharmacokinetic properties for clinical applications.